Cas no 117309-90-7 (Cytidine, 5-propyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI))

• Product Name: Cytidine, 5-propyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI)
• CAS No: 117309-90-7
• MF: C₁₂H₁₈N₃O₇P
• MW: 347.260983943939
• CID: 198610
• PubChem ID: 512621
• Update Time: 2025-04-19

Cytidine, 5-propyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine, 5-propyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI)
• 4-amino-1-[(6R,7R)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-5-propylpyrimidin-2-one
• DTXSID40922398
• 2,7-Dihydroxy-6-(2-hydroxy-4-imino-5-propylpyrimidin-1(4H)-yl)tetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• 4-amino-1-[(6R,7R)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-5-propyl-pyrimidin-2-one
• 117309-90-7
• 5-n-Propylcytidine 3',5'-cyclic monophospate

• Inchi： 1S/C12H18N3O7P/c1-2-3-6-4-15(12(17)14-10(6)13)11-8(16)9-7(21-11)5-20-23(18,19)22-9/h4,7-9,11,16H,2-3,5H2,1H3,(H,18,19)(H2,13,14,17)/t7?,8-,9?,11-/m1/s1
• InChI Key： JDRXCSVUJUJRSV-FOLWWEGKSA-N
• SMILES： P1(=O)(O)OCC2C([C@H]([C@H](N3C(N=C(C(CCC)=C3)N)=O)O2)O)O1

Computed Properties

• Exact Mass: 347.08834
• Monoisotopic Mass: 347.088236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: -1.9

Experimental Properties

• Density: 1.92
• Boiling Point: 578.4°Cat760mmHg
• Flash Point: 303.6°C
• Refractive Index: 1.746
• PSA: 143.91
• LogP: -0.10550